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Compound of Interest

Compound Name: SNAP 94847 hydrochloride

Cat. No.: B2784360

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the preclinical data available for
SNAP 94847 hydrochloride, a potent and selective antagonist of the melanin-concentrating
hormone receptor 1 (MCHR1). The information presented herein is intended to support further
research and development efforts by providing a detailed summary of the compound's
pharmacological properties, experimental methodologies, and key preclinical findings.

Core Pharmacological Data

SNAP 94847 hydrochloride has been extensively characterized in a variety of in vitro and in
vivo preclinical models. The compound demonstrates high affinity and selectivity for the
MCHRL1, leading to a range of physiological effects.

Table 1: In Vitro Binding Affinity and Selectivity

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b2784360?utm_src=pdf-interest
https://www.benchchem.com/product/b2784360?utm_src=pdf-body
https://www.benchchem.com/product/b2784360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2784360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Value Species Notes

Antagonist at MCHR1.

Ki 2.2nM Not Specified
[11[2]
N Antagonist at MCHR1.
Kd 530 pM Not Specified
[1][2]
o N Over alA adrenergic
Selectivity >80-fold Not Specified
receptors.[1][2]
. . Over D2 dopamine
Selectivity >500-fold Not Specified

receptors.[1][2]

SNAP 94847 hydrochloride also binds with high affinity to mouse and rat MCHR1.[1][2] It
shows minimal cross-reactivity with other G-protein coupled receptors (GPCRS), ion channels,
enzymes, and transporters, indicating a specific mechanism of action.[1][2]

Table 2: Pharmacokinetic Properties in Rats

Parameter Value Route of Administration
Bioavailability 59% Oral (10 mg/kg).[1][2]
Plasma Clearance 4.2 L/hr/kg Oral (10 mg/kg).[1][2]
Blood Clearance 3.3 L/hr/kg Oral (10 mg/kg).[1][2]
Half-life (%) 5.2 hours Oral (10 mg/kg).[1][2]

Mechanism of Action and Signaling Pathway

SNAP 94847 hydrochloride functions as a competitive antagonist at the MCHRL1. This
receptor is primarily expressed in the brain and is involved in the regulation of energy balance,
mood, and appetite.[3] By blocking the binding of the endogenous ligand, melanin-
concentrating hormone (MCH), SNAP 94847 hydrochloride inhibits the downstream signaling
cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.medchemexpress.com/snap-94847-hydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-107625A/SNAP-94847-hydrochloride-DataSheet-MedChemExpress.pdf
https://pubmed.ncbi.nlm.nih.gov/17237257/
https://pubmed.ncbi.nlm.nih.gov/17237257/
https://pubmed.ncbi.nlm.nih.gov/17237257/
https://pubmed.ncbi.nlm.nih.gov/17237257/
https://www.benchchem.com/product/b2784360#preclinical-studies-of-snap-94847-hydrochloride
https://www.benchchem.com/product/b2784360#preclinical-studies-of-snap-94847-hydrochloride
https://www.benchchem.com/product/b2784360#preclinical-studies-of-snap-94847-hydrochloride
https://www.benchchem.com/product/b2784360#preclinical-studies-of-snap-94847-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2784360?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2784360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

